Cas no 4312-44-1 (6-Hydroxyquinoline-4-carboxylic acid)

6-Hydroxyquinoline-4-carboxylic acid Properties

Names and Identifiers

• 4-Quinolinecarboxylicacid, 6-hydroxy-
• 6-Hydroxy-4-quinolinecarboxylic acid
• 6-HYDROXYQUINOLINE-4-CARBOXYLIC ACID
• 6-Hydroxycinchoninic acid
• Cinchoninicacid, 6-hydroxy- (7CI,8CI)
• Xanthoquinic acid
• AK164646
• 6-hydroxy-quinoline-4-carboxylic acid
• FCH1166948
• AB0048820
• ZB1022
• EN300-3480934
• SY108817
• 6-HYDROXYQUINOLINE-4-CARBOXYLICACID
• SCHEMBL21247210
• MFCD18417139
• AS-41365
• 4312-44-1
• SB68100
• Z1255434644
• AKOS022971531
• AMY26454
• DTXSID10786984
• CS-0115099
• DB-229548
• +Expand

• MDL： MFCD18417139
• InChIKey： UVKYGKPXDDWMIV-UHFFFAOYSA-N
• Inchi： 1S/C10H7NO3/c12-6-1-2-9-8(5-6)7(10(13)14)3-4-11-9/h1-5,12H,(H,13,14)
• SMILES： O([H])C1C([H])=C([H])C2C(C=1[H])=C(C(=O)O[H])C([H])=C([H])N=2

Computed Properties

• Exact Mass: 189.04261
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.042593085g/mol
• Heavy Atom Count: 14
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 70.4

Experimental Properties

• PSA: 70.42
• Boiling Point: 426.7±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 211.9±23.2 °C
• Density: 1.5±0.1 g/cm3